Cas no 141699-55-0 (N-Boc-3-Hydroxyazetidine)

• Product Name: N-Boc-3-Hydroxyazetidine
• CAS No: 141699-55-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD04115305
• CID: 64681
• PubChem ID: 329761653
• Update Time: 2025-06-08

N-Boc-3-Hydroxyazetidine Chemical and Physical Properties

Names and Identifiers

• N-Boc-3-Hydroxyazetidine
• BUTTPARK 75\04-65
• 3-HYDROXYAZETIDINE, N-BOC PROTECTED
• 3-HYDROXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-BOC-3-(HYDROXY)AZETIDINE
• TERT-BUTYL 3-HYDROXYAZETIDINE-1-CARBOXYLATE
• 1-TERT-BUTOXYCARBONYL-3-AZETIDINOL
• 1-Boc-3-hydroxyazetidine
• 1-(tert-Butoxycarbonyl)-3-hydroxyazetidine
• 1-N-Boc-3-hydroxyazetidine
• 1-BOC-3-Azetidinol
• 3-hydroxyazetidine-1-carboxylic acid tert-butyl ester
• N-Boc-3-hydroxy-Azetidine
• N-B
• 1,1-Dimethylethyl 3-hydroxyazetidine-1-carboxylate
• 1-(t-Butoxycarbonyl)-3-hydroxyazetidine
• 1-(tert-Butoxycarbonyl)-3-azetidinol
• 1-tert-Butoxycarbonyl-3-hydroxyazacyclobutane
• N-(tert-Butoxycarbonyl)azetidin-3-ol
• N-Boc-azetidin-3-ol
• 1-Boc-3-hydroxyazetidine,95%

• MDL： MFCD04115305
• Inchi： 1S/C8H15NO3/c1-8(2,3)12-7(11)9-4-6(10)5-9/h6,10H,4-5H2,1-3H3
• InChI Key： XRRXRQJQQKMFBC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(O)C1
• BRN： 7869546

Computed Properties

• Exact Mass: 173.10500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 36-43 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 49.77000
• LogP: 0.53590
• Solubility: Not determined

N-Boc-3-Hydroxyazetidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on N-Boc-3-Hydroxyazetidine

Professional Introduction to N-Boc-3-Hydroxyazetidine (CAS No. 141699-55-0)

N-Boc-3-Hydroxyazetidine, with the chemical formula C₈H₁₃NO₃ and CAS number 141699-55-0, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The presence of both a Boc (tert-butoxycarbonyl) protecting group and a hydroxyl functional group makes it a versatile building block for further chemical modifications.

The Boc group in N-Boc-3-Hydroxyazetidine plays a pivotal role in protecting the amine functionality during synthetic processes, ensuring that it remains unreactive until the desired modifications are achieved. This protective group is particularly useful in multi-step syntheses where selective reactivity is required. On the other hand, the hydroxyl group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to enhance biological activity.

In recent years, there has been growing interest in azetidine derivatives due to their potential therapeutic applications. Azetidine scaffolds are known for their ability to mimic natural amino acid structures, making them valuable in the design of peptidomimetics. These peptidomimetics have shown promise in targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. N-Boc-3-Hydroxyazetidine, with its unique structural features, has emerged as a key intermediate in the development of such peptidomimetics.

One of the most notable applications of N-Boc-3-Hydroxyazetidine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing small molecule inhibitors that target specific kinases, researchers can modulate these pathways and potentially treat associated disorders. The hydroxyl group in N-Boc-3-Hydroxyazetidine provides a scaffold for designing molecules that can interact with kinase active sites, while the Boc protection ensures that other functional groups can be introduced without unwanted side reactions.

Recent studies have highlighted the importance of N-Boc-3-Hydroxyazetidine in the development of novel anti-inflammatory agents. Inflammation is a complex biological process that involves multiple cellular and molecular mechanisms. By targeting specific inflammatory pathways, researchers can develop drugs that effectively reduce inflammation without causing significant side effects. Azetidine derivatives have shown promise in this regard, as they can mimic natural amino acids and interact with inflammatory mediators. N-Boc-3-Hydroxyazetidine, with its ability to undergo further functionalization, offers a versatile platform for designing such anti-inflammatory agents.

The synthesis of N-Boc-3-Hydroxyazetidine typically involves multi-step organic reactions, starting from readily available precursors. The process often begins with the formation of an azetidine ring through cyclization reactions. Subsequent steps involve protecting and deprotecting groups to ensure selective reactivity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing additional functional groups into the azetidine core. These reactions provide high yields and regioselectivity, making them ideal for pharmaceutical applications.

Advances in computational chemistry have also played a significant role in optimizing the synthesis of N-Boc-3-Hydroxyazetidine. Computational methods allow researchers to predict reaction outcomes and identify optimal reaction conditions before conducting experiments. This approach not only saves time but also reduces the amount of waste generated during synthetic processes. Additionally, computational studies have helped uncover new synthetic routes that were previously unknown, expanding the toolkit available to synthetic chemists.

The pharmacological properties of N-Boc-3-Hydroxyazetidine have been extensively studied in recent years. In vitro experiments have shown that this compound exhibits significant binding affinity to various targets, including kinases and inflammatory mediators. These findings have prompted further investigation into its potential therapeutic applications. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models. The results of these studies are expected to provide valuable insights into its potential as a drug candidate.

The versatility of N-Boc-3-Hydroxyazetidine as a synthetic intermediate makes it an invaluable tool for medicinal chemists. Its ability to undergo multiple functionalizations allows for the rapid design and synthesis of novel bioactive molecules. This flexibility is particularly important in drug discovery programs where time-to-market is critical. By leveraging the unique properties of N-Boc-3-Hydroxyazetidine, researchers can accelerate the development of new drugs that address unmet medical needs.

In conclusion, N-Boc-3-Hydroxyazetidine (CAS No. 141699-55-0) is a highly versatile compound with significant applications in pharmaceutical chemistry and organic synthesis. Its unique structural features make it an ideal intermediate for designing peptidomimetics, kinase inhibitors, and anti-inflammatory agents. Recent advances in synthetic methodologies and computational chemistry have further enhanced its utility as a building block for novel bioactive molecules. As research continues to uncover new therapeutic applications, N-Boc-3-Hydroxyazetidine is poised to play a crucial role in the development of next-generation drugs.